Cas no 1240606-56-7 (5-Ethynylpyrimidine-2-carboxylic acid)

• Product Name: 5-Ethynylpyrimidine-2-carboxylic acid
• CAS No: 1240606-56-7
• MF: C₇H₄N₂O₂
• MW: 148.118861198425
• CID: 1082866
• PubChem ID: 72942373
• Update Time: 2025-05-24

5-Ethynylpyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethynylpyrimidine-2-carboxylic acid
• 5-ethynyl-2-Pyrimidinecarboxylic acid
• 2-Pyrimidinecarboxylic acid, 5-ethynyl-
• 1240606-56-7
• A898613
• 5-Ethynyl-pyrimidine-2-carboxylic acid
• DA-19396

• Inchi： 1S/C7H4N2O2/c1-2-5-3-8-6(7(10)11)9-4-5/h1,3-4H,(H,10,11)
• InChI Key： SLBLMBVNEJORBG-UHFFFAOYSA-N
• SMILES： OC(C1N=CC(C#C)=CN=1)=O

Computed Properties

• Exact Mass: 148.027
• Monoisotopic Mass: 148.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.7 g/l) (25 º C),

Additional information on 5-Ethynylpyrimidine-2-carboxylic acid

Introduction to 5-Ethynylpyrimidine-2-carboxylic acid (CAS No: 1240606-56-7)

5-Ethynylpyrimidine-2-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, featuring a pyrimidine core with an ethynyl substituent at the 5-position and a carboxylic acid group at the 2-position. This structural configuration imparts unique chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents. The compound, identified by its Chemical Abstracts Service (CAS) number 1240606-56-7, has garnered attention in recent years due to its potential applications in drug discovery and medicinal chemistry.

The pyrimidine ring is a fundamental motif in biochemistry, prominently found in nucleic acids such as DNA and RNA. Its structural similarity to natural purines and pyrimidines makes it an attractive scaffold for designing molecules that can interact with biological targets. The introduction of an ethynyl group at the 5-position enhances the compound's reactivity, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These reactions are widely employed in synthetic organic chemistry to construct complex molecular architectures, which is particularly relevant in the context of drug development.

The carboxylic acid functionality at the 2-position of the pyrimidine ring provides another avenue for chemical modification. This group can be readily converted into esters, amides, or other derivatives, expanding the compound's utility in medicinal chemistry. For instance, esters are commonly used in drug formulations to improve solubility and bioavailability, while amides can serve as linkers in peptide mimetics or protease inhibitors.

In recent years, 5-Ethynylpyrimidine-2-carboxylic acid has been explored as a key intermediate in the synthesis of various biologically active compounds. One notable area of research involves its use in developing antiviral agents. Pyrimidine derivatives have shown promise in inhibiting viral enzymes such as reverse transcriptase and polymerase, which are critical for viral replication. The ethynyl group facilitates the introduction of additional pharmacophores that can enhance binding affinity to these targets. Furthermore, studies have demonstrated that modifications at the 2-position can influence the compound's pharmacokinetic properties, making it a versatile tool for optimizing drug-like characteristics.

Another emerging application of 5-Ethynylpyrimidine-2-carboxylic acid lies in its role as a precursor for kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, including signal transduction and cell proliferation. Dysregulation of kinase activity is implicated in various diseases, particularly cancer. By incorporating this compound into kinase inhibitor designs, researchers aim to develop selective and potent therapeutics. The ability to modify both the ethynyl and carboxylic acid groups allows for fine-tuning of binding interactions with kinase active sites, leading to improved efficacy and reduced side effects.

The synthesis of 5-Ethynylpyrimidine-2-carboxylic acid typically involves multi-step organic transformations starting from commercially available pyrimidine derivatives. Key steps often include halogenation followed by palladium-catalyzed coupling reactions to introduce the ethynyl group. The final step involves carboxylation to install the carboxylic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

From a computational chemistry perspective, 5-Ethynylpyrimidine-2-carboxylic acid has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies provide insights into binding modes, affinity predictions, and potential drug-likeness metrics such as Lipinski's Rule of Five or ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) predictions. Such analyses are crucial for guiding medicinal chemists in optimizing lead compounds towards clinical candidates.

The growing interest in 5-Ethynylpyrimidine-2-carboxylic acid underscores its importance as a building block in modern drug discovery. As research continues to uncover new biological functions and therapeutic opportunities, this compound is likely to play an increasingly pivotal role in developing next-generation pharmaceuticals. Its unique structural features offer a rich palette for medicinal chemists to explore innovative drug designs aimed at addressing unmet medical needs.